N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide

• IUPAC Name: N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C15H14ClN3OS/c1-9-5-10(2)7-11(6-9)14(20)19-15(21)18-13-4-3-12(16)8-17-13/h3-8H,1-2H3,(H2,17,18,19,20,21)
• InChI Key: LYDVEPAMBKGWON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC(=S)NC2=NC=C(C=C2)Cl)C
• Molecular Formula: C15H14ClN3OS
• Molecular Weight: 319.8 g/mol

Description

N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as BAY 43-9006 and is a multi-kinase inhibitor that has been found to have anti-tumor properties.

Mechanism of Action

The mechanism of action of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide involves the inhibition of several kinases that are involved in tumor growth and progression. These kinases include RAF, VEGFR, PDGFR, and c-KIT. By inhibiting these kinases, N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide has been found to have several biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit angiogenesis, and suppress tumor growth. It has also been found to have anti-inflammatory properties and can reduce the production of cytokines that are involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide in lab experiments is its ability to inhibit multiple kinases. This makes it a useful tool for studying the effects of kinase inhibition on cancer cells. However, one of the limitations of using this compound is its potential toxicity. It can cause liver toxicity and has been found to have adverse effects on the cardiovascular system.

Future Directions

There are several future directions for the study of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide. One area of research is the development of new derivatives of this compound that have improved efficacy and reduced toxicity. Another area of research is the identification of biomarkers that can predict the response to treatment with this compound. Additionally, the combination of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide with other drugs or therapies is an area of interest for future research.
Conclusion:
In conclusion, N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide is a chemical compound that has potential applications in the treatment of cancer. It has been found to have anti-tumor properties and can inhibit multiple kinases that are involved in tumor growth and progression. While there are limitations to its use in lab experiments, there are several future directions for research in this area.

Synthesis Methods

The synthesis of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide involves the reaction of 3,5-dimethyl-4-nitrobenzoic acid with thionyl chloride to form 3,5-dimethyl-4-nitrobenzoyl chloride. This intermediate is then reacted with 5-chloro-2-aminopyridine to form N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide.

Scientific Research Applications

N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-3,5-dimethylbenzamide has been extensively studied for its potential applications in the treatment of cancer. It has been found to have anti-tumor properties and is currently being used in clinical trials for the treatment of various types of cancer, including renal cell carcinoma, hepatocellular carcinoma, and melanoma.